Cas no 2007-97-8 (2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole)

• Product Name: 2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole
• CAS No: 2007-97-8
• MF: C₆H₄Cl₃O₂P
• MW: 245.427519798279
• MDL: MFCD00014578
• CID: 84060
• PubChem ID: 74825
• Update Time: 2025-11-02

2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole Chemical and Physical Properties

Names and Identifiers

• 1,2-Phenylene phosphorotrichloridite
• Catechyl phosphorus trichloride~2,2,2-Trichloro-1,3,2-benzodioxaphosphole
• 2,2,2-Trichloro-2,2-dihydro-1,3,2-benzodioxaphosphole
• CATECHYLPHOSPHOROTRICHLORIDE
• Trichloro(o-phenylenedioxy)phosphorane
• 1,3,2-Benzodioxaphosphole,2,2,2-trichloro-2,2-dihydro
• 2,2,2-trichloro-1,3,2-benzodioxaphosphole
• catechyl phosphorus trichloride
• P,P,P-trichlorobenzo-1,3,2-dioxaphosphole
• 2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole
• SCHEMBL356873
• 2,2,2-trichlorobenzo-1,3,2-dioxaphosphole
• 2, 2, 2-trichloro-1, 3, 2
• 2007-97-8
• 2,2,2-trichloro-1,3,2lambda5-benzodioxaphosphole
• AKOS015957644
• 1,3,2-Benzodioxaphosphole, 2,2,2-trichloro-
• MFCD00014578
• E5-benzodioxaphosphole
• 2,2,2-Trichloro-2H-1,3,2lambda~5~-benzodioxaphosphole
• EINECS 217-913-7
• F9995-0148
• 1,3,2-Benzodioxaphosphole,2,2,2-trichloro-
• FT-0609025
• DTXSID20942094
• CS-0206613
• 1,3,2-Benzodioxaphosphole, 2,2,2-trichloro-2,2-dihydro-
• NS00045020
• PHDTZFMTDQJSSW-UHFFFAOYSA-N

• MDL： MFCD00014578
• Inchi： 1S/C6H4Cl3O2P/c7-12(8,9)10-5-3-1-2-4-6(5)11-12/h1-4H
• InChI Key： PHDTZFMTDQJSSW-UHFFFAOYSA-N
• SMILES： ClP1(OC2C=CC=CC=2O1)(Cl)Cl
• BRN： 743959

Computed Properties

• Exact Mass: 243.90100
• Monoisotopic Mass: 243.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 48-50°C
• Boiling Point: 102-104°C 2mm
• Flash Point: 102-104°C/2mm
• PSA: 32.05000
• LogP: 4.30250
• Sensitiveness: Moisture Sensitive
• Solubility: reaction

2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• HazardClass：8
• PackingGroup：II
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Packing Group：II

Additional information on 2,2,2-trichloro-2lambda5-benzo[d][1,3,2]dioxaphosphole

Comprehensive Guide to 2,2,2-Trichloro-2λ5-benzo[d][1,3,2]dioxaphosphole (CAS No. 2007-97-8): Properties, Applications, and Market Insights

2,2,2-Trichloro-2λ5-benzo[d][1,3,2]dioxaphosphole (CAS No. 2007-97-8) is a specialized organophosphorus compound with a unique heterocyclic structure. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its potential as a key intermediate in synthetic chemistry, particularly in the development of novel phosphorus-containing compounds.

The molecular structure of 2,2,2-trichloro-2λ5-benzo[d][1,3,2]dioxaphosphole features a benzo-fused 1,3,2-dioxaphosphole ring system with three chlorine atoms attached to the phosphorus center. This configuration imparts distinct electronic properties that make it valuable for various chemical transformations. Recent studies highlight its role in catalysis and as a building block for more complex molecular architectures, aligning with current trends in sustainable chemistry and green synthesis.

In the pharmaceutical sector, derivatives of CAS 2007-97-8 have shown promise in drug discovery programs. The compound's ability to serve as a phosphorus donor has led to its use in creating potential therapeutic agents, particularly in areas like enzyme inhibition and signal transduction modulation. These applications are particularly relevant given the growing demand for targeted therapies and personalized medicine approaches.

The agrochemical industry has also benefited from 2λ5-benzo[d][1,3,2]dioxaphosphole derivatives, where they contribute to the development of novel crop protection agents. With increasing global focus on food security and sustainable agriculture, researchers are investigating how modifications to this core structure can yield compounds with improved efficacy and environmental profiles. This aligns perfectly with current searches for "eco-friendly agrochemicals" and "next-generation pesticides."

Material scientists have explored 2,2,2-trichloro-benzo[d][1,3,2]dioxaphosphole as a precursor for advanced materials. Its incorporation into polymers has demonstrated potential for creating flame-retardant materials with enhanced thermal stability – a property highly sought after in electronics, construction, and transportation industries. This application addresses contemporary concerns about fire safety in various consumer products.

From a synthetic chemistry perspective, CAS 2007-97-8 offers several advantages. The compound serves as an excellent phosphorylation reagent, enabling efficient introduction of phosphorus into target molecules. Recent publications emphasize its utility in atom-economic reactions, reflecting the chemical industry's shift toward more sustainable synthetic methodologies. These aspects respond to frequent search queries about "green chemistry solutions" and "efficient synthetic routes."

The global market for 2,2,2-trichloro-2λ5-benzo[d][1,3,2]dioxaphosphole has shown steady growth, driven by increasing R&D investments in specialty chemicals. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical and agrochemical production continues to expand. Current pricing trends and supply chain dynamics for this high-value intermediate reflect its niche but important position in the fine chemicals sector.

Handling and storage of 2λ5-benzo[d][1,3,2]dioxaphosphole derivatives require standard laboratory precautions. While not classified as extremely hazardous, proper ventilation and personal protective equipment are recommended when working with this compound. These safety considerations align with workplace safety trends and frequently searched topics like "chemical handling best practices."

Future research directions for 2,2,2-trichloro-benzo[d][1,3,2]dioxaphosphole (CAS 2007-97-8) include exploring its potential in coordination chemistry and as a ligand for transition metal catalysts. Additionally, its application in bioconjugation chemistry presents exciting possibilities for diagnostic and therapeutic development. These emerging applications correspond to trending searches in "chemical biology" and "catalysis innovation."

In conclusion, 2,2,2-trichloro-2λ5-benzo[d][1,3,2]dioxaphosphole represents a versatile and valuable compound in modern chemistry. Its diverse applications across multiple industries, combined with ongoing research into new uses, ensure its continued relevance in scientific and industrial contexts. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as an important chemical building block in the years to come.